molecular formula C18H12BrNO6 B6231007 6-bromo-8-(4-methoxybenzamido)-4-oxo-4H-chromene-2-carboxylic acid CAS No. 1443367-20-1

6-bromo-8-(4-methoxybenzamido)-4-oxo-4H-chromene-2-carboxylic acid

Cat. No. B6231007
CAS RN: 1443367-20-1
M. Wt: 418.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“6-bromo-8-(4-methoxybenzamido)-4-oxo-4H-chromene-2-carboxylic acid” is a compound that has been identified in the context of pharmaceutical research . It is a derivative of 8-Amido-chromen-4-one-2-carboxylic acid . This compound is related to novel heterotricyclic compounds and analogues, their manufacture, pharmaceutical compositions comprising them, and their use as medicaments for treating a disease associated with mammalian RAS (Rat sarcoma virus) family proteins .


Molecular Structure Analysis

The compound is a derivative of 8-Amido-chromen-4-one-2-carboxylic acid . It has been identified as a potent agonist at the G protein-coupled orphan receptor GPR35 . The most potent agonists were this compound .

Mechanism of Action

The compound has been identified as a potent agonist at the G protein-coupled orphan receptor GPR35 . It was characterized by a β-arrestin recruitment assay and optimized to obtain agonists with nanomolar potency for the human GPR35 . The compounds were found to exhibit high selectivity versus the related GPR55 .

Future Directions

The compound is part of ongoing research into novel antimicrobials and other pharmaceuticals . It is being studied for its potential in treating diseases associated with mammalian RAS (Rat sarcoma virus) family proteins . The compound might serve as a powerful pharmacological tool to further elucidate the receptor’s (patho)physiological role and its potential as a future drug target .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-8-(4-methoxybenzamido)-4-oxo-4H-chromene-2-carboxylic acid involves the synthesis of the chromene ring followed by the introduction of the amide and carboxylic acid functional groups.", "Starting Materials": [ "4-hydroxycoumarin", "4-methoxybenzoyl chloride", "sodium bromide", "sodium hydroxide", "N,N-dimethylformamide", "N,N'-dicyclohexylcarbodiimide", "methanol", "hydrochloric acid", "diethyl ether", "water", "sodium bicarbonate", "acetic anhydride", "pyridine", "triethylamine", "chloroacetic acid" ], "Reaction": [ "4-hydroxycoumarin is reacted with sodium hydroxide and sodium bromide in water to form 6-bromo-4-hydroxycoumarin.", "6-bromo-4-hydroxycoumarin is reacted with chloroacetic acid in the presence of sodium bicarbonate to form 6-bromo-4-hydroxycoumarin-2-carboxylic acid.", "6-bromo-4-hydroxycoumarin-2-carboxylic acid is reacted with N,N'-dicyclohexylcarbodiimide and N,N-dimethylformamide to form the corresponding active ester.", "4-methoxybenzoyl chloride is reacted with triethylamine and pyridine in dichloromethane to form 4-methoxybenzamide.", "6-bromo-4-hydroxycoumarin-2-carboxylic acid active ester is reacted with 4-methoxybenzamide in the presence of triethylamine and N,N-dimethylformamide to form 6-bromo-8-(4-methoxybenzamido)-4-oxo-4H-chromene-2-carboxylic acid.", "6-bromo-8-(4-methoxybenzamido)-4-oxo-4H-chromene-2-carboxylic acid is purified by recrystallization from methanol and diethyl ether." ] }

CAS RN

1443367-20-1

Molecular Formula

C18H12BrNO6

Molecular Weight

418.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.